Cas no 85817-33-0 (4-(phenylmethyl)-2-Piperazinecarboxamide)

4-(phenylmethyl)-2-Piperazinecarboxamide structure
85817-33-0 structure
Product name:4-(phenylmethyl)-2-Piperazinecarboxamide
CAS No:85817-33-0
MF:C12H17N3O
MW:219.282882452011
CID:1119269
PubChem ID:14230266

4-(phenylmethyl)-2-Piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(phenylmethyl)-2-Piperazinecarboxamide
    • 4-benzylpiperazine-2-carboxamide
    • DTXSID00557741
    • AKOS030261809
    • WGIWJDQRXFTODM-UHFFFAOYSA-N
    • SCHEMBL7808456
    • 85817-33-0
    • CCG-210095
    • DB-205576
    • Inchi: InChI=1S/C12H17N3O/c13-12(16)11-9-15(7-6-14-11)8-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2,(H2,13,16)
    • InChI Key: WGIWJDQRXFTODM-UHFFFAOYSA-N
    • SMILES: C1CN(CC(N1)C(=O)N)CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 219.137162174g/mol
  • Monoisotopic Mass: 219.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų
  • XLogP3: 0.1

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